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Compound of Interest

Compound Name: Phenylglyoxylate

Cat. No.: B1224774

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and
biological significance of phenylglyoxylates. Phenylglyoxylic acid and its esters are pivotal
intermediates in organic synthesis and hold relevance in various biological processes, making
them crucial molecules for study in chemical and pharmaceutical research. This document
details key synthetic methodologies, presents quantitative data in a structured format, and
visualizes important pathways and workflows to facilitate a deeper understanding of these
compounds.

Core Properties of Phenylglyoxylic Acid and its
Esters

Phenylglyoxylic acid is a colorless solid, while its common methyl and ethyl esters are typically
liquids at room temperature.[1][2] These compounds are characterized by the presence of an
a-keto ester or a-keto acid functional group attached to a phenyl ring, which dictates their
chemical reactivity.

Table 1: Physical and Chemical Properties of
Phenylglyoxylic Acid and its Esters
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Phenylglyoxylic Methyl Ethyl
Property .

Acid Phenylglyoxylate Phenylglyoxylate
Molecular Formula CsHeOs CoHsOs C10H1003

Molecular Weight 150.13 g/mol [1] 164.16 g/mol [3] 178.19 g/mol [2][4]
Colorless to light Colorless to yellow Clear, colorless to
Appearance . - . S
yellow solid[1][5] liquid/solid greenish liquid[2][6]
] ] May be solid or liquid
Melting Point 64-66 °C[1] N/A
at RT
82-85 °C at 0.67 138-139 °C at 18
Boiling Point 163 °C at 15 mmHg[5] mbar[7], 136 °C at 12 mmHg[2], 92 °C at 0.2
mmHg[8] mbar([7]
) ~1.122 g/mL at 25
Density N/A N/A
°C[Z]
) 1.5135-1.5175 at 20
Refractive Index N/A N/A
°C[6]
pKa 2.15[1] N/A N/A
Solubility Soluble in water[1] N/A N/A

Table 2: Spectroscopic Data for Phenylglyoxylates
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Spectroscopic Data

Phenylglyoxylic
Acid (in Water, pH
7.0)

Methyl
Phenylglyoxylate

Ethyl
Phenylglyoxylate
(in CDCls3)

7.62,7.76, 7.96, 7.60,

Chemical shifts

1H NMR (ppm) 7.97,7.74,7.59, N/A available in spectral
7.77[5] databases.[4]
Data available in
13C NMR N/A N/A
spectral databases.[5]
Data available in
FTIR N/A N/A
spectral databases.[9]
Data available in
Mass Spec (GC-MS) N/A N/A spectral databases.

[10]

Synthesis of Phenylglyoxylates

Several synthetic routes to phenylglyoxylates have been established, each with its own

advantages and limitations. The choice of method often depends on the desired scale,

available starting materials, and required purity.

Oxidation of Mandelic Acid and its Esters

A common and effective method for synthesizing phenylglyoxylic acid is the oxidation of

mandelic acid.[1] This transformation can be achieved using various oxidizing agents. Similarly,

phenylglyoxylate esters can be synthesized by the oxidation of the corresponding mandelic

esters.[11]

Experimental Protocol: Oxidation of Mandelic Acid with Potassium Permanganate[12]

o A solution of mandelic acid in water is cooled to -2 to -4 °C.

o Finely ground potassium permanganate is added portion-wise over 30 minutes, maintaining

the temperature.

e The mixture is stirred for 1.5 hours.
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Excess permanganate is quenched with ethyl alcohol.

The manganese dioxide precipitate is removed by filtration.

The filtrate is evaporated to a smaller volume and acidified with concentrated sulfuric acid.

The resulting phenylglyoxylic acid is extracted with ether.

Experimental Protocol: Oxidation of Mandelic Esters with Ammonium
Chlorochromate/Alumina[11]

Mandelic acid is first esterified by heating with an alcohol in the presence of a catalyst (e.g.,
Fe2(S0a4)3-xH20).

e The resulting mandelic ester is then oxidized using ammonium chlorochromate adsorbed on
alumina in a suitable solvent.

e The reaction progress is monitored by TLC.

e Upon completion, the reaction mixture is filtered, and the filtrate is worked up to isolate the
phenylglyoxylate ester.

Hydrolysis of Benzoyl Cyanide

Another established route involves the hydrolysis of benzoyl cyanide to form phenylglyoxylic
acid, which can then be esterified.[1] A one-pot method for the synthesis of methyl
benzoylformate from benzoyl cyanide has also been developed.[13]

Experimental Protocol: One-Pot Synthesis of Methyl Phenylglyoxylate from Benzoyl
Cyanide[7][13]

e Benzoyl cyanide, methanol, a catalyst (e.g., sodium chloride), and water are mixed in a
reaction vessel.

o Concentrated sulfuric acid is added dropwise while maintaining the temperature.

e The mixture is heated (e.g., to 80 °C) for a specified period (e.g., 2 hours).
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e Post-reaction workup, including salt splitting and neutralization, is performed to obtain the
crude methyl phenylglyoxylate.

e The final product is purified by distillation.

Synthesis from Acetophenone

A multi-step synthesis starting from acetophenone has been reported for the preparation of
methyl benzoylformate.[14]

Experimental Protocol: Synthesis of Methyl Phenylglyoxylate from Acetophenone[14]

Acetophenone is reacted with methyl nitrite in the presence of hydrogen chloride to yield 2,2-
dimethoxyacetophenone.

The 2,2-dimethoxyacetophenone is then subjected to chlorination or bromination in the
presence of a catalyst such as 4-methyl-2,6-di-tert-butyl phenol.

A molecule of haloalkane is eliminated from the chlorinated or brominated intermediate to

afford methyl benzoylformate.

The product is purified by reduced pressure distillation.

Grignard Reaction

Ethyl phenylglyoxylate can be prepared via a Grignard reaction between phenylmagnesium
bromide and diethyl oxalate.[11]

Table 3: Comparison of Phenylglyoxylate Synthesis
Methods
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Synthesis Starting ] )
. Key Reagents Typical Yield Notes
Method Material
Potassium
o 50-95% (for A common and
Oxidation of ) ) permanganate[l )
_ Mandelic acid or _ esters from reliable
Mandelic ) 2], Ammonium )
) its esters mandelic esters) laboratory
Acid/Esters chlorochromate/a
_ [11] method.
lumina[11]
] ] Can be
) Sulfuric acid, 86.5-96% (for
Hydrolysis of performed as a

Benzoyl cyanide

water, alcohol[7]

methyl ester)[7]

Benzoyl Cyanide one-pot
[13] [8] .
synthesis.
Methyl nitrite, ]
From 90.2-92.7% (for A multi-step
Acetophenone HCI, Brz or
Acetophenone methyl ester)[14]  process.
Cl2[14]
) ) ) A classic
Grignard Phenylmagnesiu Diethyl )
) ) Moderate organometallic
Reaction m bromide oxalate[11]
approach.
o o 88% (for methyl Aless common
Co-oxidation Methyl atropate Oxidizing agent

ester)[15]

method.

Biological Significance and Applications

Phenylglyoxylic acid is a known metabolite of styrene, an industrial chemical used in the

production of plastics and rubbers.[16][17] Exposure to styrene can be monitored by measuring

the levels of mandelic and phenylglyoxylic acids in urine.[17]

Metabolic Pathway of Styrene

Styrene is metabolized in the liver by cytochrome P-450 enzymes, leading to the formation of

styrene oxide.[16][18] This epoxide is then further metabolized through sequential oxidation to

mandelic acid and finally to phenylglyoxylic acid before being excreted.[16][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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